6-[(3-Chlorophenyl)methoxy]-4-methylpyridine-2-carbonitrile

• Molecular Formula: C14H11ClN2O
• Molecular Weight: 258.70 g/mol
• IUPAC Name: 6-[(3-chlorophenyl)methoxy]-4-methylpyridine-2-carbonitrile
• InChI: InChI=1S/C14H11ClN2O/c1-10-5-13(8-16)17-14(6-10)18-9-11-3-2-4-12(15)7-11/h2-7H,9H2,1H3
• InChI Key: IUJVMCIYVKHYBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)OCC2=CC(=CC=C2)Cl)C#N

Description

The compound “PMID16439120C20” is a small molecular drug known for its investigative properties in various scientific fields. It is also referred to by its synonym “GTPL6371” and has a molecular weight of 258.7 . This compound has been studied for its potential therapeutic applications and its unique chemical structure.

Preparation Methods

The preparation of “PMID16439120C20” involves synthetic routes that include specific reaction conditions. One of the methods involves the synthesis of imidazo-pyrimidone compounds, which are prepared through a series of chemical reactions involving imidazopyrimidine ketones . The industrial production methods for this compound are designed to ensure high purity and yield, making it suitable for large-scale applications.

Chemical Reactions Analysis

“PMID16439120C20” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, leading to the formation of substituted products.

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

“PMID16439120C20” has a wide range of scientific research applications, including:

Chemistry: It is used in the study of reaction mechanisms and the development of new synthetic methodologies.

Biology: It is investigated for its potential effects on biological systems, including its role in cellular processes and signaling pathways.

Medicine: It is explored for its therapeutic potential in treating various diseases, including its ability to modulate specific molecular targets.

Industry: It is utilized in the development of new materials and industrial processes, leveraging its unique chemical properties.

Mechanism of Action

The mechanism of action of “PMID16439120C20” involves its interaction with specific molecular targets and pathways. It exerts its effects by modulating the activity of these targets, leading to changes in cellular processes and signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

“PMID16439120C20” can be compared with other similar compounds to highlight its uniqueness. Some of the similar compounds include:

Imidazo-pyrimidone derivatives: These compounds share a similar core structure but differ in their substituents and functional groups.

Small molecular drugs: These compounds have similar molecular weights and properties but differ in their specific chemical structures and applications.